Cas no 1416440-43-1 (6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile)

• Product Name: 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile
• CAS No: 1416440-43-1
• MF: C₁₄H₁₃BrN₂
• MW: 289.170422315598
• CID: 4821927
• Update Time: 2025-08-05

6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(TERT-BUTYL)QUINOLINE-4-CARBONITRILE
• 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile

• Inchi： 1S/C14H13BrN2/c1-14(2,3)13-6-9(8-16)11-7-10(15)4-5-12(11)17-13/h4-7H,1-3H3
• InChI Key： KFGFCWHEYYWUIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C#N)=CC(C(C)(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 4.3
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile

Comprehensive Overview of 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile (CAS No. 1416440-43-1)

6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile (CAS No. 1416440-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 6-position and a tert-butyl group at the 2-position, along with a carbonitrile functional group at the 4-position. These structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

The compound's CAS number 1416440-43-1 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers and manufacturers often search for 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile suppliers or synthesis protocols, reflecting its growing demand in drug discovery pipelines. Its relevance is further highlighted by its potential applications in cancer therapeutics, where quinoline-based compounds are explored for their ability to modulate cellular signaling pathways.

In recent years, the scientific community has shown increased interest in quinoline derivatives due to their versatility in medicinal chemistry. 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile stands out for its high purity and stability, making it a preferred choice for structure-activity relationship (SAR) studies. Its bromine moiety facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

From an industrial perspective, the compound aligns with the trend toward green chemistry and sustainable synthesis. Researchers are actively investigating eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This focus resonates with broader societal concerns about environmental impact and resource efficiency, topics frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile. These methods ensure compliance with stringent quality control standards, a critical factor for laboratories and contract research organizations (CROs). The compound's spectral data and physical properties (e.g., melting point, solubility) are well-documented, aiding in its seamless integration into experimental workflows.

As the pharmaceutical industry continues to explore targeted therapies, compounds like 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile are likely to play a pivotal role. Its structural framework offers a scaffold for designing next-generation drugs with improved efficacy and selectivity. For instance, modifications to the quinoline core could yield derivatives with enhanced blood-brain barrier permeability, addressing challenges in neurological disorder treatments.

In summary, 6-Bromo-2-(tert-butyl)quinoline-4-carbonitrile (CAS No. 1416440-43-1) represents a compelling case study in the intersection of organic chemistry and drug development. Its multifaceted applications, coupled with its synthetic accessibility, position it as a key player in advancing precision medicine and material science. Future research may uncover additional utilities, reinforcing its status as a cornerstone in heterocyclic chemistry.